Cas no 1351585-29-9 (3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate)

• Product Name: 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate
• CAS No: 1351585-29-9
• MF: C₂₁H₂₁F₃N₂O₃
• MW: 406.398256063461
• CID: 5901583
• PubChem ID: 71794258
• Update Time: 2025-05-20

3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• HRQSPBRBXCQAJH-UHFFFAOYSA-N
• 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate
• VU0541305-1
• F6250-0078
• AKOS024544713
• 1351585-29-9
• [3-[[3-(trifluoromethyl)benzoyl]amino]cyclohexyl] N-phenylcarbamate
• 3-(3-(trifluoromethyl)benzamido)cyclohexyl phenylcarbamate

• Inchi： 1S/C21H21F3N2O3/c22-21(23,24)15-7-4-6-14(12-15)19(27)25-17-10-5-11-18(13-17)29-20(28)26-16-8-2-1-3-9-16/h1-4,6-9,12,17-18H,5,10-11,13H2,(H,25,27)(H,26,28)
• InChI Key： HRQSPBRBXCQAJH-UHFFFAOYSA-N
• SMILES： C(OC1CCCC(NC(=O)C2=CC=CC(C(F)(F)F)=C2)C1)(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 406.15042702g/mol
• Monoisotopic Mass: 406.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate

Compound CAS No. 1351585-29-9: 3-[3-(Trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate

The compound with CAS No. 1351585-29-9, known as 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted benzamide group with a cyclohexyl ring and an N-phenylcarbamate moiety. The trifluoromethyl group is a key feature of this compound, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of trifluoromethyl-containing compounds in drug discovery and development. The presence of the trifluoromethyl group in this compound enhances its lipophilicity, making it a promising candidate for designing bioactive molecules. Additionally, the benzamido group plays a crucial role in modulating the electronic properties of the molecule, which is essential for its interactions with biological targets.

The cyclohexyl ring in this compound adds structural rigidity and contributes to its stability. This feature is particularly advantageous in pharmaceutical applications where maintaining the integrity of the molecule during synthesis and storage is critical. Furthermore, the N-phenylcarbamate moiety introduces additional functional groups that can be exploited for further chemical modifications, such as polymerization or conjugation with other biomolecules.

Recent research has also explored the use of 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate in advanced materials science. Its unique combination of structural features makes it a potential candidate for applications in nanotechnology, where precise control over molecular architecture is essential. For instance, this compound has shown promise as a building block for self-assembling monolayers and stimuli-responsive materials.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the trifluoromethyl-substituted benzamide intermediate, which is then coupled with the cyclohexylamine derivative to form the benzamido-cyclohexane intermediate. Finally, the N-phenylcarbamate group is introduced via a carbonylative coupling reaction, yielding the final product.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate can serve as a versatile platform for designing prodrugs that exhibit enhanced solubility and bioavailability. By incorporating this compound into prodrug designs, scientists aim to overcome common challenges associated with drug delivery, such as poor absorption and rapid metabolism.

Moreover, recent studies have investigated the environmental impact of this compound. Initial assessments suggest that it has a relatively low toxicity profile and does not pose significant risks to aquatic ecosystems under normal usage conditions. However, further research is needed to fully understand its long-term environmental effects and to develop sustainable methods for its production and disposal.

In conclusion, 3-[3-(trifluoromethyl)benzamido]cyclohexyl N-phenylcarbamate (CAS No. 1351585-29-9) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combining trifluoromethyl-substituted benzamide, cyclohexane rings, and phenylcarbamate groups, makes it an attractive candidate for drug development, materials science, and advanced chemical technologies. As research continues to uncover new possibilities for this compound, it holds great promise for advancing both scientific knowledge and practical applications.